Cas no 61588-15-6 (3-Cinnolinecarboxylic acid, 6-bromo-1,4-dihydro-1-methyl-4-oxo-)

• Product Name: 3-Cinnolinecarboxylic acid, 6-bromo-1,4-dihydro-1-methyl-4-oxo-
• CAS No: 61588-15-6
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 473830
• PubChem ID: 12318697
• Update Time: 2025-04-19

3-Cinnolinecarboxylic acid, 6-bromo-1,4-dihydro-1-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylic acid, 6-bromo-1,4-dihydro-1-methyl-4-oxo-
• 6-bromo-1-methyl-4-oxocinnoline-3-carboxylic acid
• 6-Bromo-1-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• DTXSID00488162
• 61588-15-6

• Inchi： 1S/C10H7BrN2O3/c1-13-7-3-2-5(11)4-6(7)9(14)8(12-13)10(15)16/h2-4H,1H3,(H,15,16)
• InChI Key： IDTRJVIGDSFKBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C(=O)O)=NN2C)=O

Computed Properties

• Exact Mass: 281.96401
• Monoisotopic Mass: 281.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 69.97